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Methomyl, a broad-spectrum carbamate insecticide, is widely used in agriculture to control a

variety of pests.[1][2] Its extensive use, however, raises concerns about its potential impact on

non-target aquatic organisms, particularly fish. This guide provides a comparative analysis of

methomyl's toxicity across different fish species, supported by experimental data, to aid in

environmental risk assessment and the development of safer alternatives.

Acute Toxicity of Methomyl to Fish Species
The acute toxicity of methomyl to fish is typically evaluated by determining the median lethal

concentration (LC50), which is the concentration of the chemical in water that is lethal to 50%

of a test population over a specific period, usually 96 hours. The 96-hour LC50 is a standard

measure for assessing the acute toxicity of substances to aquatic organisms.

Methomyl is classified as moderately to highly toxic to fish.[1][3] A comparative summary of 96-

hour LC50 values for methomyl in various freshwater and marine fish species is presented in

the table below.
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Fish Species
Common
Name

Environment
96-hour LC50
(mg/L)

Reference

Oncorhynchus

mykiss
Rainbow Trout Freshwater 3.4 [1]

Lepomis

macrochirus
Bluegill Sunfish Freshwater 0.8 [1]

Danio rerio Zebrafish Freshwater 3.4 [4]

Pseudorasbora

parva

Topmouth

Gudgeon
Freshwater 0.425 [5]

Pimephales

promelas
Fathead Minnow Freshwater

0.3 - 6.8 (range

for 12 species)
[2]

Oreochromis

niloticus
Nile Tilapia Freshwater 4.015 [6]

Marine Species

(2)
- Marine 0.34 - 1.16 [2]

Note: The toxicity of methomyl can be influenced by factors such as the formulation of the

product, water temperature, and pH. However, for some fish species, no significant changes in

toxicity were observed with variations in temperature and pH within the range of 6.5 to 8.5.[2]

Chronic and Sub-lethal Effects of Methomyl
Chronic exposure to sub-lethal concentrations of methomyl can lead to a range of adverse

effects in fish. Studies on Nile tilapia (Oreochromis niloticus) have shown that chronic exposure

to methomyl can induce oxidative stress.[7][8] This is characterized by an increase in the

activities of antioxidant enzymes such as glutathione S-transferase (GST), glutathione

reductase (GR), and glutathione peroxidase (GPx), along with an increase in oxidized

glutathione (GSSG) and a decrease in reduced glutathione (GSH).[8] In some cases, the

damage caused by lower concentrations of methomyl was found to be reversible after a

recovery period in methomyl-free water.[7][8]
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A study on zebrafish (Danio rerio) exposed to environmentally relevant concentrations of

methomyl for 56 days revealed significant increases in reactive oxygen species (ROS) content

in the liver, indicating oxidative stress.[9] This study also highlighted that female zebrafish

exhibited higher susceptibility to methomyl-induced oxidative damage and inflammatory

responses.[9]

Experimental Protocols
The following provides a generalized methodology for a static-renewal acute toxicity test, a

common method for determining the 96-hour LC50 of a chemical in fish. This protocol is a

synthesis of standard toxicological practices and information inferred from the reviewed

literature.

1. Test Organisms:

Species: A standardized fish species, such as rainbow trout (Oncorhynchus mykiss), bluegill

sunfish (Lepomis macrochirus), or zebrafish (Danio rerio), is typically used.

Acclimation: Fish are acclimated to laboratory conditions for a minimum of two weeks in

holding tanks with controlled water quality (temperature, pH, dissolved oxygen) and a

specific photoperiod.

2. Test Conditions:

Water: Dechlorinated tap water or reconstituted water with known chemical characteristics is

used.

Temperature and pH: Maintained at a constant, species-appropriate level. For example, tests

on some species have been conducted without significant toxicity changes between pH 6.5

and 8.5.[2]

Dissolved Oxygen: Maintained above 60% saturation.

Photoperiod: A consistent light-dark cycle, often 16 hours of light and 8 hours of darkness.

3. Experimental Procedure:

Test Chambers: Glass aquaria are used as test chambers.
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Concentrations: A series of methomyl concentrations and a control (methomyl-free water)

are prepared. The concentrations are typically arranged in a geometric series.

Exposure: A specific number of fish (e.g., 10-20) are randomly assigned to each test

chamber. The test solutions are renewed every 24 or 48 hours to maintain the desired

chemical concentrations.

Duration: The exposure period is 96 hours.

Observations: Mortality is recorded at 24, 48, 72, and 96 hours. Behavioral changes are also

noted.

4. Data Analysis:

The 96-hour LC50 value and its 95% confidence limits are calculated using statistical

methods such as the probit analysis.

Mechanism of Action and Signaling Pathways
The primary mode of action for methomyl is the inhibition of acetylcholinesterase (AChE), an

essential enzyme in the nervous system.[3][10] AChE is responsible for breaking down the

neurotransmitter acetylcholine.
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Caption: Inhibition of Acetylcholinesterase by Methomyl.

By inhibiting AChE, methomyl causes an accumulation of acetylcholine in the nerve synapse,

leading to continuous stimulation of nerve and muscle fibers. This results in paralysis and

ultimately death of the organism.

As mentioned earlier, methomyl exposure can also lead to oxidative stress. The following

diagram illustrates the general pathway of oxidative stress induction and the cellular antioxidant

defense mechanisms.
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Caption: Methomyl-Induced Oxidative Stress Pathway in Fish.

This guide provides a concise overview of the comparative toxicity of methomyl in different fish

species. The data clearly indicates that methomyl poses a significant toxicological risk to

aquatic life. Further research into the chronic and sub-lethal effects of methomyl, particularly
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on sensitive life stages and populations, is crucial for a comprehensive understanding of its

environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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